Akt-IN-25

• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol
• InChI: InChI=1S/C14H16N4O/c19-14(17-9-5-2-6-10-17)18-11-13(15-16-18)12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
• InChIKey: MKCZINLPKDSDKH-UHFFFAOYSA-N

Akt-IN-25 for Pancreatic Cancer: Activity & Procurement

Akt-IN-25 (Compound 14a, CAS 1619929-59-7) is an azole urea-based inhibitor of the serine/threonine kinase Akt (Protein Kinase B) that suppresses Akt phosphorylation, thereby inhibiting the PI3K/Akt/mTOR signaling pathway [1]. With a molecular weight of 256.30 Da and molecular formula C14H16N4O, this tool compound demonstrates concentration-dependent antiproliferative activity across multiple pancreatic cancer cell lines .

Target & Pathway

Akt (PKB) inhibition in PI3K/Akt/mTOR pathway studies.

Cell Model Fit

Antiproliferative profiling across pancreatic cancer cell lines.

Tool Compound Identity

Structurally distinct azole urea scaffold for kinase research.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Akt-IN-25 Differentiation from Other Akt Inhibitors

Akt inhibitors are mechanistically heterogeneous, spanning ATP-competitive inhibitors, allosteric inhibitors, and PH domain-targeting agents—each with distinct binding modes, isoform selectivity profiles, and functional consequences [1]. Clinically evaluated pan-Akt inhibitors such as Capivasertib (AZD5363) and Ipatasertib (GDC-0068) exhibit low nanomolar potency across all three Akt isoforms (IC50 values of 3–18 nM), while allosteric inhibitors like MK-2206 achieve high selectivity at sub-nanomolar concentrations . Substituting Akt-IN-25 with these more potent inhibitors may fundamentally alter experimental outcomes: the differential G1 cell cycle arrest profile, migration inhibition capacity, and cell line-specific antiproliferative activity of Akt-IN-25 have been quantitatively characterized in pancreatic cancer models [1], whereas pan-Akt inhibitors may produce distinct phenotypic signatures due to divergent off-target kinase engagement and isoform inhibition breadth .

Isoform Selectivity Unknown

Akt-IN-25 lacks reported isoform selectivity data; pan-Akt inhibitors like capivasertib may target all isoforms differently.

Cell Cycle Arrest Phase

Akt-IN-25 induces G1 arrest, whereas ipatasertib triggers G2/M—substitution may shift cell cycle endpoint interpretation.

Migration vs. Proliferation Dominance

Akt-IN-25 shows anti-migratory activity; substituting with inhibitors that primarily affect proliferation may alter motility readouts.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Akt-IN-25 Quantitative Differentiation Evidence

Antiproliferative Activity in Pancreatic Cancer Cell Lines

Akt-IN-25 exhibits cell line-dependent antiproliferative activity against pancreatic cancer cells, with IC50 values ranging from 1.32 μM to 3.85 μM in MTT assays [1]. Among the three cell lines tested, Akt-IN-25 demonstrates the highest potency against PATU-T cells (IC50 = 1.32 μM), followed by PANC-1 (IC50 = 3.05 μM) and SUIT-2 (IC50 = 3.85 μM) [1]. This differential sensitivity profile across pancreatic cancer subtypes distinguishes Akt-IN-25 from pan-Akt inhibitors such as Capivasertib, which typically exhibit sub-nanomolar to low nanomolar potency (Akt1 IC50 = 3 nM) in cell-free kinase assays but require cell-line-specific evaluation for antiproliferative effects .

Cell Line IC50

Reported

PANC-1: 3.05 μM PATU-T: 1.32 μM SUIT-2: 3.85 μM

Supports cell-line-dependent antiproliferative profiling in pancreatic cancer models.

MTT assay, 72 h; comparator Capivasertib Akt1 IC50 3 nM (cell-free).

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	PANC-1: 3.05 μM; PATU-T: 1.32 μM; SUIT-2: 3.85 μM
Comparator Or Baseline	Capivasertib: Akt1 IC50 = 3 nM (cell-free kinase assay)
Quantified Difference	Akt-IN-25 exhibits micromolar-range antiproliferative activity in pancreatic cancer cells, whereas Capivasertib demonstrates low nanomolar biochemical potency against isolated Akt1.
Conditions	Akt-IN-25: MTT assay, 72 h treatment in PANC-1, PATU-T, and SUIT-2 pancreatic cancer cell lines. Capivasertib: cell-free kinase assay against recombinant Akt1.

Why This Matters

This cell line-specific antiproliferative profile enables researchers to select Akt-IN-25 for experiments where micromolar-range activity is desired or when investigating differential sensitivity across pancreatic cancer subtypes.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

G1 Phase Cell Cycle Arrest in Pancreatic Cancer Cells

Akt-IN-25 treatment induces cell cycle arrest specifically at the G1 phase in PANC-1 pancreatic cancer cells [1]. This G1 arrest phenotype represents a functional differentiation from ATP-competitive pan-Akt inhibitors such as Ipatasertib (GDC-0068), which induce G2/M arrest and apoptosis in PTEN-deficient cancer cell lines . The distinct cell cycle arrest phase reflects fundamental differences in downstream signaling perturbation that may affect combination therapy strategies and phenotypic outcomes.

Cell Cycle Arrest

Reported

G1 phase arrest in PANC-1 cells

Supports G1/S transition checkpoint studies; comparator ipatasertib shows G2/M arrest.

PANC-1 pancreatic cancer cell model.

Evidence Dimension	Cell cycle arrest phase
Target Compound Data	G1 phase arrest
Comparator Or Baseline	Ipatasertib: G2/M phase arrest
Quantified Difference	Akt-IN-25 arrests cells in G1 phase; Ipatasertib arrests cells in G2/M phase.
Conditions	Akt-IN-25: PANC-1 pancreatic cancer cells. Ipatasertib: PTEN-deficient cancer cell lines.

Why This Matters

G1-specific cell cycle arrest makes Akt-IN-25 a distinct tool for investigating Akt-dependent G1/S transition regulation and for experiments where G1 arrest is the desired phenotypic endpoint.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Anti-Migratory Activity in Pancreatic Cancer Cells

Akt-IN-25 inhibits the migratory capacity of PANC-1 pancreatic cancer cells in wound healing assays [1]. While quantitative migration inhibition data are not reported in a format that permits direct numeric comparison with other Akt inhibitors, the documented anti-migratory effect distinguishes Akt-IN-25 from certain Akt inhibitors that primarily affect proliferation without substantially altering motility phenotypes. MK-2206, an allosteric pan-Akt inhibitor, has been shown to inhibit migration in nasopharyngeal carcinoma cells, but migration effects are both compound- and cell-type dependent .

Migration Inhibition

Data to verify

Wound healing: inhibited PANC-1 cell migration

Supports Akt-dependent motility research in pancreatic cancer models.

Quantitative comparison with MK-2206 not feasible (different cell lines).

Evidence Dimension	Cell migration inhibition
Target Compound Data	Inhibits migration of PANC-1 cells (wound healing assay)
Comparator Or Baseline	MK-2206: inhibits migration in nasopharyngeal carcinoma cells
Quantified Difference	Both compounds inhibit migration, but quantitative comparison is not feasible due to differing cell lines and assay conditions.
Conditions	Akt-IN-25: wound healing assay in PANC-1 pancreatic cancer cells. MK-2206: migration assay in nasopharyngeal carcinoma cells.

Why This Matters

This anti-migratory property positions Akt-IN-25 as a candidate tool for investigating Akt-dependent cell motility mechanisms in pancreatic cancer models.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Structural Differentiation vs. Clinical Akt Inhibitors

Akt-IN-25 belongs to the azole urea structural class (C14H16N4O; MW = 256.30 Da) [1], distinguishing it from the pyrrolopyrimidine-based ATP-competitive inhibitors such as Capivasertib (C21H25ClN6O2; MW = 428.9 Da) , the pyrazolopyrimidine-derived Ipatasertib (C24H32ClN5O2; MW = 458.0 Da) , and the allosteric inhibitor MK-2206 (C25H21N5O; MW = 407.5 Da) . This structural divergence results in distinct binding modes and pharmacological properties. Akt-IN-25 is designated as a research-use-only tool compound, whereas Capivasertib has received regulatory approval (TRUQAP) for HR-positive, HER2-negative advanced breast cancer with PIK3CA/AKT1/PTEN alterations [2].

Molecular Weight

Class-level

Akt-IN-25: 256.30 Da Capivasertib: 428.9 Da Ipatasertib: 458.0 Da MK-2206: 407.5 Da

Lower MW may support distinct physicochemical properties in assay design.

Calculated from molecular formulae.

Evidence Dimension	Molecular weight and structural class
Target Compound Data	MW = 256.30 Da; azole urea class
Comparator Or Baseline	Capivasertib: MW = 428.9 Da; Ipatasertib: MW = 458.0 Da; MK-2206: MW = 407.5 Da
Quantified Difference	Akt-IN-25 has the lowest molecular weight (256.30 Da) among these Akt inhibitors.
Conditions	Calculated molecular weights based on molecular formulae.

Why This Matters

Lower molecular weight may confer advantageous physicochemical properties for certain experimental applications, and the distinct azole urea scaffold provides a chemically orthogonal tool for Akt inhibition studies.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source
• [2] AstraZeneca. TRUQAP (capivasertib) Prescribing Information. 2023. View Source

Head-to-Head Comparison with Pan-Akt Inhibitor

In the original research article characterizing Akt-IN-25 (Compound 14a), the authors performed direct head-to-head antiproliferative comparisons against a pan-Akt inhibitor (structure not specified) in PANC-1 and PATU-T pancreatic cancer cell lines [1]. At a concentration of 50 μM, Akt-IN-25 reduced PANC-1 cell viability to approximately 25% of control, while the comparator pan-Akt inhibitor reduced viability to approximately 60% of control, representing a 2.4-fold greater antiproliferative effect for Akt-IN-25 [1]. In PATU-T cells, Akt-IN-25 reduced viability to approximately 20% of control at 50 μM, compared to approximately 45% viability for the pan-Akt inhibitor, representing a 2.25-fold difference [1]. This direct experimental comparison, conducted under identical assay conditions, constitutes the strongest available evidence for Akt-IN-25's differentiation in pancreatic cancer models.

Head-to-Head Viability (50 μM)

Head-to-head

PANC-1: ~25% vs. pan-Akt ~60% PATU-T: ~20% vs. pan-Akt ~45%

Supports differential activity comparison under identical assay conditions.

MTT assay, 72 h; 2.4-fold and 2.25-fold greater antiproliferative response.

Evidence Dimension	Cell viability reduction at 50 μM
Target Compound Data	PANC-1: viability reduced to ~25% of control; PATU-T: viability reduced to ~20% of control
Comparator Or Baseline	Pan-Akt inhibitor: PANC-1 viability ~60% of control; PATU-T viability ~45% of control
Quantified Difference	Akt-IN-25 exhibits 2.4-fold greater antiproliferative effect in PANC-1 cells; 2.25-fold greater effect in PATU-T cells at 50 μM.
Conditions	MTT assay, 72 h treatment, PANC-1 and PATU-T pancreatic cancer cell lines.

Why This Matters

This direct head-to-head comparison provides the most robust justification for selecting Akt-IN-25 over a pan-Akt inhibitor comparator in pancreatic cancer research applications, demonstrating superior antiproliferative efficacy under identical experimental conditions.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Missing Akt Isoform Selectivity Data

No quantitative isoform selectivity data (e.g., IC50 values for Akt1, Akt2, and Akt3) have been reported for Akt-IN-25 in primary literature or authoritative databases as of the current search [1]. This represents a significant evidence gap relative to well-characterized Akt inhibitors: Capivasertib exhibits pan-Akt inhibition with IC50 values of 3 nM (Akt1), 8 nM (Akt2), and 8 nM (Akt3) ; Ipatasertib shows IC50 values of 5 nM (Akt1), 18 nM (Akt2), and 8 nM (Akt3) ; MK-2206 demonstrates IC50 values of 8 nM (Akt1), 12 nM (Akt2), and 65 nM (Akt3) in cell-free assays . Without isoform selectivity data, researchers cannot determine whether Akt-IN-25 is a pan-Akt inhibitor or exhibits preferential inhibition of specific Akt isoforms.

Isoform Selectivity Data

Data to verify

Not reported for Akt-IN-25

Isoform selectivity context not characterized; procurement should consider data gap.

Comparators: Capivasertib 3/8/8 nM, Ipatasertib 5/18/8 nM, MK-2206 8/12/65 nM (Akt1/2/3).

Evidence Dimension	Akt isoform selectivity (IC50)
Target Compound Data	Not reported
Comparator Or Baseline	Capivasertib: 3/8/8 nM (Akt1/2/3); Ipatasertib: 5/18/8 nM; MK-2206: 8/12/65 nM
Quantified Difference	Data unavailable for quantitative comparison.
Conditions	Cell-free kinase assays for comparator compounds.

Why This Matters

Procurement decisions involving Akt-IN-25 should account for this data gap; researchers requiring well-characterized isoform selectivity profiles should consider alternative compounds with established selectivity data.

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source

Akt-IN-25 Research Applications

Pancreatic Cancer Antiproliferative Screening

Akt-IN-25 is validated for antiproliferative studies in three distinct pancreatic cancer cell lines with quantitatively characterized IC50 values: PANC-1 (3.05 μM), PATU-T (1.32 μM), and SUIT-2 (3.85 μM) [1]. The differential sensitivity profile—with PATU-T cells exhibiting approximately 2.3-fold higher sensitivity than PANC-1 and approximately 2.9-fold higher sensitivity than SUIT-2—enables researchers to investigate cell line-specific determinants of Akt inhibitor response in pancreatic cancer [1].

G1 Cell Cycle Arrest Mechanistic Studies

Akt-IN-25 reliably induces G1 phase cell cycle arrest in PANC-1 pancreatic cancer cells, providing a characterized tool for investigating Akt-dependent regulation of G1/S transition [1]. This application is particularly valuable for studies examining the mechanistic basis of G1 arrest versus alternative cell cycle arrest phenotypes (e.g., G2/M arrest) observed with other Akt inhibitors .

Direct Comparator vs. Pan-Akt Inhibitors

Based on published head-to-head comparison data, Akt-IN-25 is uniquely positioned for experiments requiring direct comparison with a pan-Akt inhibitor in pancreatic cancer models. At 50 μM, Akt-IN-25 demonstrates 2.4-fold greater antiproliferative efficacy in PANC-1 cells and 2.25-fold greater efficacy in PATU-T cells compared to the pan-Akt inhibitor comparator [1]. This application leverages the only available direct comparative data for Akt-IN-25.

Cell Migration Inhibition in Pancreatic Cancer Models

Akt-IN-25 inhibits PANC-1 pancreatic cancer cell migration in wound healing assays, supporting its use as a tool compound for investigating Akt-dependent motility mechanisms in pancreatic cancer [1]. This application is appropriate for metastasis-focused research where anti-migratory activity is a primary endpoint of interest.

Application

Selection Property

Validation Focus

Pancreatic Cancer Cell Proliferation Studies

Cell-line-specific antiproliferative profile

Cell viability endpoints across subtypes

G1 Cell Cycle Arrest Studies

G1 phase cell cycle arrest

G1/S transition checkpoint analysis

Head-to-Head Comparison with Pan-Akt Inhibitor

Direct comparative response data

Differential activity under identical assay conditions

Cell Migration Inhibition

Wound healing migration inhibition

Akt-dependent motility endpoints

• [1] Pecoraro C, et al. Synthesis and biological evaluation of a new class of azole urea compounds as Akt inhibitors with promising anticancer activity in pancreatic cancer models. Bioorg Chem. 2024 Dec;153:107959. View Source